Cas no 870082-42-1 (Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-)

Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]- structure
870082-42-1 structure
Product Name:Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-
CAS No:870082-42-1
MF:C17H24N2O
MW:272.385264396667
CID:832156
PubChem ID:21060032
Update Time:2025-04-19

Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-
    • 1-[8-(PHENYLMETHYL)-2,8-DIAZASPIRO[4.5]DEC-2-YL]-ETHANONE
    • 1-benzyl-4-propyl-2-azetidinone
    • Ethanone,1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]-
    • 870082-42-1
    • 1-(8-benzyl-2,8-diazaspiro[4.5]decan-2-yl)ethanone
    • Inchi: 1S/C17H24N2O/c1-15(20)19-12-9-17(14-19)7-10-18(11-8-17)13-16-5-3-2-4-6-16/h2-6H,7-14H2,1H3
    • InChI Key: ZVNNLYYYJVVVHQ-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCC2(C1)CCN(CC1C=CC=CC=1)CC2

Computed Properties

  • Exact Mass: 272.18900
  • Monoisotopic Mass: 272.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55000
  • LogP: 2.39680

Ethanone, 1-[8-(phenylmethyl)-2,8-diazaspiro[4.5]dec-2-yl]- Related Literature

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